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Compound of Interest

Compound Name: 4,6-Dimethylnicotinic acid

Cat. No.: B189552

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for 4,6-Dimethylnicotinic acid (CAS No.
22047-86-5) is not readily available in the public domain. The information presented in this
guide is extrapolated from data on structurally similar compounds, such as nicotinic acid and its
various methylated and halogenated derivatives. This document should be used for preliminary

guidance only, and a comprehensive risk assessment should be conducted prior to handling or
use.

Chemical and Physical Properties

Quantitative data for 4,6-Dimethylnicotinic acid is limited. The following table summarizes the
properties of related nicotinic acid derivatives to provide an estimation of its characteristics.
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6- 4- 4,6-
Property Methylnicotini Methylnicotini Nicotinic acid Dichloronicoti

c acid c acid nic acid
CAS Number 3222-47-7 3222-50-2 59-67-6 73027-79-9
Molecular

C7H7NO2 C7H7NO2 CeHsNO2 CsH3CIl2NO2
Formula
Molecular Weight  137.14 g/mol 137.14 g/mol [1] 123.11 g/mol 192.00 g/mol
Melting Point 208-211 °C 215-218 °C 236.6 °C Not Available
Boiling Point Not Available Not Available Decomposes Not Available

- ] ) Soluble in water )

Solubility Soluble in water Soluble in water Not Available

and ethanol

Hazard Identification and Classification

Based on the hazard classifications of analogous compounds, 4,6-Dimethylnicotinic acid
should be handled as a substance with the following potential hazards:

GHS Classification Hazard Statements

Hazard Class

(Inferred) (Inferred)
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation irritation[2][3]

Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory

(Single Exposure) irritation) irritation[2][3]

Signal Word: Warning

Hazard Pictograms (Inferred):
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Handling and Storage

3.1. Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2]

Keep away from heat, sparks, and open flames.[4]

3.2. Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[5]
o Keep in a cool place.

e Incompatible materials: Strong oxidizing agents, strong bases.[5]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately wash the skin with plenty of soap
and water. Remove contaminated clothing. Seek

medical attention if irritation develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]

Experimental Protocols

While a specific, validated protocol for the synthesis of 4,6-Dimethylnicotinic acid is not

available in the reviewed literature, a general synthetic approach can be inferred from the

preparation of similar nicotinic acid derivatives.

General Synthesis of Methylated Nicotinic Acids (lllustrative)

This protocol is a generalized representation and would require optimization for the synthesis

of 4,6-Dimethylnicotinic acid.

¢ Oxidation of a Lutidine Precursor:

o A suitable lutidine (dimethylpyridine) precursor, such as 2,4-lutidine, is oxidized.

o Common oxidizing agents include potassium permanganate or nitric acid.

o Example Reaction: 2,4-Lutidine is refluxed with an aqueous solution of potassium

permanganate. The reaction mixture is monitored by thin-layer chromatography (TLC) for
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the disappearance of the starting material.

Work-up and Isolation:

o After the reaction is complete, the mixture is cooled, and the manganese dioxide
byproduct is removed by filtration.

o The filtrate is acidified with a mineral acid (e.g., HCI) to precipitate the crude nicotinic acid
derivative.

Purification:

o The crude product is collected by filtration and can be purified by recrystallization from a
suitable solvent, such as water or ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling, and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189552#safety-handling-and-hazards-of-4-6-
dimethylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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